![molecular formula C15H14ClN3O3 B5847525 N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide](/img/structure/B5847525.png)
N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide
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Overview
Description
N-{[2-(3-chlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide, also known as CR-8, is a small molecule inhibitor that has shown promising results in various scientific research applications. This compound is synthesized through a series of chemical reactions and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Mechanism of Action
N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide exerts its effects by inhibiting specific enzymes involved in various cellular processes. Specifically, this compound inhibits the activity of cyclin-dependent kinase 9 (CDK9) and glycogen synthase kinase 3β (GSK3β), which are involved in cancer cell proliferation and inflammatory cytokine production, respectively. By inhibiting these enzymes, this compound can effectively inhibit the growth of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound inhibits the activity of CDK9, which is involved in the regulation of gene expression and cell cycle progression. By inhibiting CDK9, this compound can effectively inhibit the growth of cancer cells. In inflammatory cells, this compound inhibits the activity of GSK3β, which is involved in the regulation of inflammatory cytokine production. By inhibiting GSK3β, this compound can effectively reduce inflammation.
Advantages and Limitations for Lab Experiments
N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide has several advantages for lab experiments, including its small size, ease of synthesis, and specificity for CDK9 and GSK3β. However, this compound also has some limitations, including its low solubility in aqueous solutions and potential off-target effects.
Future Directions
For the study of N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide include the development of more potent and selective inhibitors, investigation of its role in other cellular processes, and exploration of its use in combination with other cancer therapies.
Synthesis Methods
The synthesis of N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide involves a series of chemical reactions starting from commercially available starting materials. The first step involves the reaction of 3-chlorophenol with 2-bromopropanoic acid in the presence of a base to form 2-(3-chlorophenoxy)propanoic acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 3-aminopyridine in the presence of a base to form this compound.
Scientific Research Applications
N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide has shown promising results in various scientific research applications, including cancer research, inflammation, and autoimmune diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cancer cell proliferation. In inflammation and autoimmune diseases, this compound has been shown to inhibit the production of inflammatory cytokines, which are involved in the pathogenesis of these diseases.
Properties
IUPAC Name |
[(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(3-chlorophenoxy)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O3/c1-10(21-13-6-2-5-12(16)8-13)15(20)22-19-14(17)11-4-3-7-18-9-11/h2-10H,1H3,(H2,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBQVNWWLWBANOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)ON=C(C1=CN=CC=C1)N)OC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C(=O)O/N=C(/C1=CN=CC=C1)\N)OC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.